Cas no 145903-31-7 (7-methoxy-2,3,4,5-tetrahydro-1,4-benzothiazepine)

• Product Name: 7-methoxy-2,3,4,5-tetrahydro-1,4-benzothiazepine
• CAS No: 145903-31-7
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• MDL: MFCD11112160
• CID: 64948
• PubChem ID: 11805628
• Update Time: 2025-10-28

7-methoxy-2,3,4,5-tetrahydro-1,4-benzothiazepine Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]thiazepine
• 2,3,4,5-Tetrahydro-7
• 2,3,4,5-tetrahydro-7-methoxy-1,4-Benzothiazepine
• 7-methoxy-2,3,4,5-tetrahydro-1,4-benzothiazepine
• QC-2594
• RW3453
• 1,4-Benzothiazepine, 2,3,4,5-tetrahydro-7-methoxy-
• 2,3,4,5-Tetrahydro-7-methoxy-1,4-benzothiazepine Discontinued
• 7-methoxy- 2,3,4,5-tetrahydro-1,4-Benzothiazepine
• 903T317
• VXSSDKLUAZVADY-UHFFFAOYSA-N
• FCH889389
• 7215AA
• AX8246474
• A808425
• MFCD11112160
• AMY4279
• 145903-31-7
• BCP30465
• F9995-1472
• SCHEMBL629995
• CS-0099179
• FT-0731631
• SY278465
• DS-17791
• DTXSID90473103
• AKOS006307964
• A1-01934
• CHEMBL3933375
• DB-010707

• MDL： MFCD11112160
• Inchi： 1S/C10H13NOS/c1-12-9-2-3-10-8(6-9)7-11-4-5-13-10/h2-3,6,11H,4-5,7H2,1H3
• InChI Key： VXSSDKLUAZVADY-UHFFFAOYSA-N
• SMILES： S1CCNCC2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 195.07200
• Monoisotopic Mass: 195.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5

Experimental Properties

• Density: 1.125
• Boiling Point: 336.9°C at 760 mmHg
• Flash Point: 157.5°C
• Refractive Index: 1.566
• PSA: 46.56000
• LogP: 2.21930

7-methoxy-2,3,4,5-tetrahydro-1,4-benzothiazepine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines

Additional information on 7-methoxy-2,3,4,5-tetrahydro-1,4-benzothiazepine

Recent Advances in the Study of 7-Methoxy-2,3,4,5-tetrahydro-1,4-benzothiazepine (CAS: 145903-31-7)

The compound 7-methoxy-2,3,4,5-tetrahydro-1,4-benzothiazepine (CAS: 145903-31-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's role as a modulator of various biological pathways, particularly in the context of neurological and cardiovascular diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 7-methoxy-2,3,4,5-tetrahydro-1,4-benzothiazepine exhibits high affinity for serotonin receptors, suggesting its potential utility in treating mood disorders such as depression and anxiety. The study utilized advanced molecular docking techniques to elucidate the compound's binding mechanisms, providing a foundation for further drug development.

In addition to its neurological applications, research has also explored the compound's cardiovascular effects. A preclinical study conducted by researchers at the University of Cambridge in 2024 revealed that 7-methoxy-2,3,4,5-tetrahydro-1,4-benzothiazepine acts as a calcium channel blocker, reducing hypertension in animal models. These findings were corroborated by in vitro assays, which confirmed the compound's ability to inhibit L-type calcium channels with high specificity.

The synthesis of 7-methoxy-2,3,4,5-tetrahydro-1,4-benzothiazepine has also seen advancements in recent years. A 2023 paper in Organic Letters detailed a novel, high-yield synthetic route that employs palladium-catalyzed cross-coupling reactions. This method not only improves the efficiency of production but also reduces the environmental impact compared to traditional synthetic approaches, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 7-methoxy-2,3,4,5-tetrahydro-1,4-benzothiazepine. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further structural modifications to enhance its stability. Additionally, comprehensive toxicity studies are still underway to ensure its safety profile meets regulatory standards.

In conclusion, 7-methoxy-2,3,4,5-tetrahydro-1,4-benzothiazepine (CAS: 145903-31-7) represents a promising candidate for the treatment of neurological and cardiovascular disorders. Ongoing research efforts are focused on optimizing its pharmacological properties and advancing it through the drug development pipeline. The compound's multifaceted biological activity and improved synthetic accessibility position it as a valuable asset in the quest for novel therapeutics.